Cas no 101-89-3 (Fast Garnet GBC Salt)

• Product Name: Fast Garnet GBC Salt
• CAS No: 101-89-3
• MF: C₁₄H₁₄N₄O₄S
• MW: 334.350361347198
• MDL: MFCD00011883
• CID: 148363

Fast Garnet GBC Salt Chemical and Physical Properties

Names and Identifiers

• Fast Garnet GBC sulfate salt
• Fast Garnet GBC Salt
• CI 37210
• hydrogen sulfate,2-methyl-4-[(2-methylphenyl)diazenyl]benzenediazonium
• O-AMINOAZOTOLUENE DIAZOTATE
• 2-Methyl-4-([2-methylphenyl]azo)benzenediazonium salt
• 2-methyl-4-[(e)-(2-methylphenyl)diazenyl]benzenediazonium hydrogen sulfate
• Azoic Diazo No. 4
• Benzenediazonium,2-methyl-4-((2-methylphenyl)azo)-,sulfate (1:1)
• EINECS 202-985-4
• Fast Garnet GBC
• 4-Amino-2′,3-dimethylazobenzene diazotated
• fast
• FLJ13079
• CI NO 7210
• CI NO 37210
• GarnetBaseNGBL
• GARNET GBC SALT
• Fast GBC Salt
• AZOIC DIAZO NO 4
• FastGarnetBaweJBS

• MDL： MFCD00011883
• Inchi： 1S/C14H13N4.H2O4S/c1-10-5-3-4-6-14(10)18-17-12-7-8-13(16-15)11(2)9-12;1-5(2,3)4/h3-9H,1-2H3;(H2,1,2,3,4)/q+1;/p-1/b18-17+;
• InChI Key： PPTXFSQSISUDAU-ZAGWXBKKSA-M
• SMILES： S(=O)(=O)([O-])O.N(/C1=CC=C(C(C)=C1)[N+]#N)=N\C1C=CC=CC=1C

Computed Properties

• Exact Mass: 334.07400
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 419
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: nothing
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Yellowish brown powder.
• Density: 1.3798 (rough estimate)
• Melting Point: 100°C
• Refractive Index: 1.6270 (estimate)
• PSA: 138.68000
• LogP: 5.28878
• Solubility: Insoluble in water,In hydrochloric acidsolubilityless.

Fast Garnet GBC Salt Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H350
• Warning Statement： P201,P308+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 45
• Safety Instruction： 53-45-36/37/39
• FLUKA BRAND F CODES：8
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R45

Related Categories

• Material Chemicals Colorants and Pigments Dyes
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Material Chemicals Colorants and Pigments
• Natural Products and Extracts Natural Pigments

Additional information on Fast Garnet GBC Salt

Research Brief on Fast Garnet GBC Salt (CAS 101-89-3): Recent Advances and Applications in Chemical Biology and Medicine

Fast Garnet GBC Salt (CAS 101-89-3), a diazonium salt commonly used as a chromogenic substrate in histochemical staining and immunoassays, has recently garnered renewed interest in chemical biology and pharmaceutical research. This compound, chemically known as 4-amino-2,5-diethoxybenzene diazonium chloride, serves as a critical reagent for detecting enzymatic activity, particularly in peroxidase-based assays. Recent studies have explored its novel applications in drug discovery, diagnostic development, and biomedical imaging, leveraging its unique redox properties and chromogenic characteristics.

In a 2023 study published in Analytical Chemistry, researchers demonstrated the enhanced sensitivity of Fast Garnet GBC Salt in detecting low-abundance biomarkers when coupled with nanoparticle-based signal amplification. The study revealed that the compound's oxidation-reduction behavior could be finely tuned by modifying the surrounding nanostructures, enabling detection limits 10-fold lower than conventional methods. This breakthrough has significant implications for early cancer diagnosis, where biomarker concentrations are often minimal.

Another innovative application emerged from a collaborative project between pharmaceutical and materials science teams, documented in Advanced Healthcare Materials. Here, Fast Garnet GBC Salt was incorporated into smart hydrogel systems for real-time monitoring of wound healing progression. The compound's colorimetric response to pH changes and reactive oxygen species provided visual indicators of wound status, demonstrating potential for personalized wound care management. The research highlighted the compound's stability under physiological conditions and its biocompatibility at relevant concentrations.

Recent toxicological evaluations of Fast Garnet GBC Salt (CAS 101-89-3) have provided updated safety data crucial for its expanded use in biomedical applications. A comprehensive 2024 risk assessment study published in Regulatory Toxicology and Pharmacology established new exposure limits and handling guidelines based on advanced in vitro and in silico models. These findings address previous gaps in the compound's safety profile while confirming its suitability for diagnostic applications at recommended concentrations.

The synthesis and purification processes for Fast Garnet GBC Salt have also seen technological improvements. A patent filed in early 2024 describes a novel microfluidic synthesis approach that yields higher purity product (99.8%) with reduced batch-to-batch variability compared to traditional methods. This advancement is particularly relevant for diagnostic manufacturers requiring consistent performance in clinical test kits.

Looking forward, researchers are investigating the potential of Fast Garnet GBC Salt derivatives in photodynamic therapy and as redox indicators in organ-on-chip systems. Preliminary results presented at the 2024 International Conference on Chemical Biology suggest that modified versions of the compound may serve dual roles as both diagnostic markers and therapeutic agents in certain cancer types. These developments position Fast Garnet GBC Salt as a versatile tool bridging diagnostic and therapeutic applications in precision medicine.